Cas no 17627-43-9 (5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-)

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- structure

17627-43-9 structure

Product Name:5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-

CAS No:17627-43-9

Molecular Formula:C₁₅H₂₄O

Molecular Weight:220.35046

CID:189725

PubChem ID:14350

5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene- Properties

Names and Identifiers

- 5-Oxatricyclo[8.2.0.04,6]dodecane,4,12,12-trimethyl-9-methylene-
- 4,12,12-trimethyl-9-methylene-5-oxatricyclo[8.2.0.04,6]dodecane
- 4,12,12-Trimethyl-9-methylene-5-oxatricyclo(8.2.0.04,6)dodecane
- 5-Oxatricyclo(8.2.0.04,6)dodecane, 4,12,12-trimethyl-9-methylene-
- Einecs 241-609-3
- .beta.-Caryophyllene epoxide
- (10S,1R,4R,6R)-4,12,12-trimethyl-9-methylene-5-oxatricyclo[8.2.0.0<4,6>]dodeca ne
- NS00101167
- SY011401
- 13877-94-6
- Caryophyllene a-oxide
- 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.0~4,6~]dodecane
- AKOS024282622
- 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.04,6]dodecane
- Caryophyllene epoxide
- 5-Oxatricyclo[8.2.0.0(4,6)-]dodecane, 4,12,12-trimethyl-9-methylene-, [1R-(1R*,4R*,6R*,10S*)]-
- 5-Oxatricyclo[8.2.0.04,6]dodecane, 4,12,12-trimethyl-9-methylene-
- SCHEMBL1532444
- NVEQFIOZRFFVFW-UHFFFAOYSA-N
- 17627-43-9
- 4,12,12-TRIMETHYL-9-METHYLIDENE-5-OXATRICYCLO[8.2.0.0?,?]DODECANE
- Caryophyllene oxyde
- Caryophylene oxide
- EINECS 237-642-8
- VS-12369
- FT-0623501
- 4,5-epoxy-4,11,11-trimethyl-8-methylenebicyclo[7.2.0]undecane
- 4,11,11-Trimethyl-8-methylene-5-oxatricyclo(8.2.0.0(4,6))dodecane, (1R,4R,6R,10S)-
- Isocaryophyllene, oxide
- (-)-5-Oxatricyclo[8.2.0.0(4,6)]dodecane,4,12,12-trimethyl-9-methylene-, [1R-(1R*,4R*,6R*,10S*)]-
- DTXSID50859585
- CHEBI:156179
- 4,5-Epoxy-4,11,11-trimethyl-8-methylenebicyclo(7.2.0)undecane
- NS00012081
- Q67879768
- (-)-.beta.-Caryophyllene oxide
- Caryophyllene alpha-oxide
- 4,12,12-trimethyl-9-methylidene-5-oxatricyclo[8.2.0.0^{4,6}]dodecane
- +Expand
- InChIKey： NVEQFIOZRFFVFW-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H24O/c1-10-5-6-13-15(4,16-13)8-7-12-11(10)9-14(12,2)3/h11-13H,1,5-9H2,2-4H3
- SMILES： C=C1CCC2OC2(C)CCC2C(CC12)(C)C

Computed Properties

Exact Mass: 220.18282
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 220.182715
Heavy Atom Count: 16
Complexity: 330
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 12.5

Experimental Properties

PSA: 12.53
Boiling Point: 279.7°Cat760mmHg
Flash Point: 119.7°C
Density: 0.98

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